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Introduction
Lipid nanoparticles (LNPs) have emerged as a leading platform for the delivery of nucleic acid

therapeutics, most notably demonstrated by their use in mRNA-based COVID-19 vaccines.[1]

[2][3] Among the various classes of ionizable lipids used in LNP formulations, DLinDMA (1,2-

dilinoleyloxy-3-dimethylaminopropane) has been a significant component in the development of

siRNA delivery systems. The physicochemical characteristics of these LNPs, particularly their

size, polydispersity, and surface charge, are critical quality attributes that directly influence their

in vivo performance, including circulation time, cellular uptake, and overall therapeutic efficacy.

[1][4]

Dynamic Light Scattering (DLS) is a rapid, non-invasive, and powerful analytical technique for

the characterization of nanoparticles in suspension.[4][5] It measures the fluctuations in

scattered light intensity caused by the Brownian motion of particles to determine their

hydrodynamic diameter and size distribution.[4][5][6] When coupled with electrophoretic light

scattering (ELS), DLS instruments can also determine the zeta potential, a measure of the

particle's surface charge and a key indicator of colloidal stability.[7] This application note

provides a detailed protocol for the characterization of DLinDMA-based LNPs using DLS and

ELS.
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Principle of Dynamic Light Scattering
DLS operates by illuminating a sample of nanoparticles in suspension with a laser beam. The

particles, undergoing random Brownian motion, cause constructive and destructive interference

in the scattered light, leading to fluctuations in its intensity over time.[5] Smaller particles move

more rapidly, causing faster fluctuations, while larger particles move more slowly, resulting in

slower fluctuations. A digital correlator analyzes these intensity fluctuations to generate an

autocorrelation function. From this function, the translational diffusion coefficient (D) of the

particles is calculated. The hydrodynamic diameter (d_H) is then determined using the Stokes-

Einstein equation:

d_H = (k_B * T) / (3 * π * η * D)

Where:

k_B is the Boltzmann constant

T is the absolute temperature

η is the viscosity of the dispersant

The polydispersity index (PDI) is a dimensionless measure of the broadness of the size

distribution, calculated from the cumulants analysis of the DLS data. A PDI value below 0.2 is

generally considered indicative of a monodisperse and homogeneous population of

nanoparticles.[8]

Experimental Workflow
The following diagram illustrates the general workflow for the characterization of DLinDMA
LNPs using DLS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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